Cas no 343310-64-5 (2-[7-(ethoxycarbonylamino)-2-oxochromen-4-yl]acetic acid)

• Product Name: 2-[7-(ethoxycarbonylamino)-2-oxochromen-4-yl]acetic acid
• CAS No: 343310-64-5
• MF: C₁₄H₁₃NO₆
• MW: 291.25600
• CID: 2822985
• PubChem ID: 11077151
• Update Time: 2024-11-08

2-[7-(ethoxycarbonylamino)-2-oxochromen-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[7-(ethoxycarbonylamino)-2-oxochromen-4-yl]acetic acid
• 7-carbethoxyamino-4-coumarinylacetic acid;
• DTXSID20454420
• 343310-64-5
• 2-(7-((Ethoxycarbonyl)amino)-2-oxo-2H-chromen-4-yl)acetic acid
• 2H-1-Benzopyran-4-acetic acid, 7-[(ethoxycarbonyl)amino]-2-oxo-

• Inchi： InChI=1S/C14H13NO6/c1-2-20-14(19)15-9-3-4-10-8(5-12(16)17)6-13(18)21-11(10)7-9/h3-4,6-7H,2,5H2,1H3,(H,15,19)(H,16,17)
• InChI Key： ZZKNQGQPRDPHGR-UHFFFAOYSA-N
• SMILES： CCOC(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)CC(=O)O

Computed Properties

• Exact Mass: 291.07400
• Monoisotopic Mass: 291.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 109.33000
• LogP: 2.00210